Cas no 81295-27-4 (Restriction Endonuclease Kpn I (high conc.))

• Product Name: Restriction Endonuclease Kpn I (high conc.)
• CAS No: 81295-27-4
• CID: 727386
• Update Time: 2025-06-13

Restriction Endonuclease Kpn I (high conc.) Chemical and Physical Properties

Names and Identifiers

• Nuclease, restrictionendodeoxyribo-, KpnI
• Restriction Endonuclease Kpn I
• Restriction Endonuclease Kpn I (high conc.)
• C...3'
• KPN I 5'...GGTAC
• ACC 65 I
• KPN I
• KPN I RESTRICTION ENZYME
• RESTRICTION ENDONUCLEASES KPN I
• restriction endonuclease kpn I from*klebsiella pn
• Nuclease, restriction endodeoxyribo-, KpnI
• RESTRICTION ENDONUCLEASE KPN I FROM*KLEB SIELLA PNEU
• kpn i from klebsiella pneumoniae

Experimental Properties

• Color/Form: Buffered aqueous glycerol solution
• Solubility: Not determined

Restriction Endonuclease Kpn I (high conc.) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Restriction Endonuclease Kpn I (high conc.)

Comprehensive Guide to Restriction Endonuclease Kpn I (high conc.) (CAS No. 81295-27-4): Applications and Innovations

In the rapidly evolving field of molecular biology, Restriction Endonuclease Kpn I (high conc.) (CAS No. 81295-27-4) stands as a critical tool for DNA manipulation. This enzyme, derived from Klebsiella pneumoniae, is widely recognized for its precision in cutting DNA at specific recognition sequences. Researchers and biotechnologists frequently search for "high-concentration Kpn I" or "Kpn I enzyme applications" to optimize their experiments, reflecting its importance in cloning, genotyping, and synthetic biology workflows.

The Restriction Endonuclease Kpn I (CAS No. 81295-27-4) operates at the 5'-GGTACC-3' recognition site, generating cohesive ends ideal for ligation. Its high-concentration formulation ensures efficiency in large-scale DNA processing, a feature often queried as "best Kpn I for cloning" or "Kpn I protocol tips." Recent advancements in CRISPR-Cas9 gene editing have further amplified demand for reliable restriction enzymes like Kpn I, as seamless DNA assembly remains pivotal for construct design.

One trending topic involves the enzyme's role in "metagenomics studies" and "NGS library prep." Scientists exploring microbiome diversity or preparing Illumina-compatible libraries prioritize Restriction Endonuclease Kpn I (high conc.) due to its minimal star activity and batch-to-batch consistency. Forums frequently discuss "Kpn I vs. other Type II enzymes," highlighting its low nonspecific cleavage rates—a key consideration for sensitive applications like single-cell sequencing.

Storage and stability are common concerns addressed by queries such as "long-term Kpn I storage." The high-concentration variant (CAS No. 81295-27-4) typically retains activity for years at -20°C in glycerol-containing buffers, reducing reagent waste. Additionally, its compatibility with "rapid digestion buffers" aligns with the growing need for streamlined protocols, as noted in publications comparing "time-saving molecular tools."

Emerging applications in "synthetic biology" and "DNA origami" have spurred interest in Kpn I's precision. The enzyme's ability to generate predictable overhangs supports modular assembly systems like Golden Gate, a technique dominating search trends such as "enzymes for modular cloning." Furthermore, its use in "plasmid linearization" for mRNA vaccine development has gained attention post-COVID-19, though this requires stringent endotoxin-free preparations.

Quality control metrics for Restriction Endonuclease Kpn I (high conc.) (CAS No. 81295-27-4) remain a hot topic, with users seeking "how to test Kpn I activity." Reputable suppliers provide gel electrophoresis validation data and absence of contaminating nucleases—critical for applications like "long-read sequencing" where intact DNA fragments are essential. The enzyme's buffer compatibility with "PCR cleanup workflows" also features prominently in technical discussions.

In educational contexts, "Kpn I teaching resources" are increasingly sought after. The enzyme's clear cutting pattern makes it ideal for demonstrating restriction mapping—a foundational technique in "undergraduate molecular labs." Digital lab platforms now incorporate Kpn I simulations, addressing the surge in "virtual biotechnology training" searches.

Future directions may involve engineering Kpn I variants with altered specificity, a subject gaining traction in "enzyme engineering forums." Meanwhile, the current high-concentration formulation (CAS No. 81295-27-4) continues to support breakthroughs from "plant genome editing" to "biopharmaceutical production," ensuring its enduring relevance in life science research.